Cas no 103486-08-4 (1-Piperazinecarboxylic acid, 4-(4-methoxy-1,2-benzisothiazol-3-yl)-,1,1-dimethylethyl ester)

103486-08-4 structure
Product name:1-Piperazinecarboxylic acid, 4-(4-methoxy-1,2-benzisothiazol-3-yl)-,1,1-dimethylethyl ester
CAS No:103486-08-4
MF:C17H23N3O3S
MW:349.447822809219
CID:1137598
1-Piperazinecarboxylic acid, 4-(4-methoxy-1,2-benzisothiazol-3-yl)-,1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
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- 1-Piperazinecarboxylic acid, 4-(4-methoxy-1,2-benzisothiazol-3-yl)-,1,1-dimethylethyl ester
- 1-Piperazinecarboxylic acid, 4-(4-methoxy-1,2-benzisothiazol-3-yl)-, 1,1-dimethylethyl ester
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- Inchi: 1S/C17H23N3O3S/c1-17(2,3)23-16(21)20-10-8-19(9-11-20)15-14-12(22-4)6-5-7-13(14)24-18-15/h5-7H,8-11H2,1-4H3
- InChI Key: DRMSRKYPAJEILI-UHFFFAOYSA-N
- SMILES: N1(C(OC(C)(C)C)=O)CCN(C2C3=C(SN=2)C=CC=C3OC)CC1
Computed Properties
- Exact Mass: 349.14619
Experimental Properties
- Density: 1.244±0.06 g/cm3(Predicted)
- Boiling Point: 435.3±45.0 °C(Predicted)
- PSA: 54.9
- pka: 8.44±0.50(Predicted)
1-Piperazinecarboxylic acid, 4-(4-methoxy-1,2-benzisothiazol-3-yl)-,1,1-dimethylethyl ester Related Literature
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Joscelyn C. Mejías,Michael R. Nelson,Olivia Liseth,Krishnendu Roy Lab Chip, 2020,20, 3601-3611
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Wei Wang,Chen Chen,Xiaoxiao Li,Shiying Wang,Xiliang Luo Chem. Commun., 2015,51, 9109-9112
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Qin Wu,Qinqin Cheng,Siming Yuan,Junchao Qian,Kai Zhong,Yinfeng Qian,Yangzhong Liu Chem. Sci., 2015,6, 6607-6613
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Shuqian Zhang,Yang Yuan,Wang Zhang,Fang Song,Jinghan Li,Qinglei Liu,Jiajun Gu,Di Zhang J. Mater. Chem. A, 2021,9, 17985-17993
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Masashige Taguchi,Prachee Chaturvedi,Stephanie Burrs,Michael Tan,Hitomi Yamaguchi,Eric S. McLamore Analyst, 2014,139, 660-667
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Lucie Plougastel,Oleksandr Koniev,Simon Specklin,Elodie Decuypere,Christophe Créminon,David-Alexandre Buisson,Alain Wagner,Sergii Kolodych,Frédéric Taran Chem. Commun., 2014,50, 9376-9378
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Dingqin Hu,Qianguang Yang,Haiyan Chen,Friso Wobben,Vincent M. Le Corre,Ranbir Singh,Tao Liu,Ruijie Ma,Hua Tang,L. Jan Anton Koster,Tainan Duan,He Yan,Zhipeng Kan,Zeyun Xiao,Shirong Lu Energy Environ. Sci., 2020,13, 2134-2141
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Tianshu Liu,Anand Jagota,Chung-Yuen Hui Soft Matter, 2017,13, 386-393
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